Cas no 1336565-55-9 ((R)-3-(4-Bromophenyl)pyrrolidine)

(R)-3-(4-Bromophenyl)pyrrolidine is a chiral pyrrolidine derivative featuring a bromophenyl substituent at the 3-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of the bromine atom enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. Its stereogenic center at the 3-position makes it useful for asymmetric synthesis, offering enantioselective control in target molecule construction. The pyrrolidine scaffold contributes to favorable pharmacokinetic properties in drug design. This compound is typically supplied with high enantiomeric purity, ensuring reproducibility in research and industrial applications.

(R)-3-(4-Bromophenyl)pyrrolidine structure

1336565-55-9 structure

Product Name:(R)-3-(4-Bromophenyl)pyrrolidine

CAS No:1336565-55-9

MF:C₁₀H₁₂BrN

MW:226.112981796265

CID:4823288

Update Time:2025-09-20

(R)-3-(4-Bromophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

- (R)-3-(4-Bromophenyl)pyrrolidine
- Inchi： 1S/C10H12BrN/c11-10-3-1-8(2-4-10)9-5-6-12-7-9/h1-4,9,12H,5-7H2/t9-/m0/s1
- InChI Key： HXTSCISDZDBQEK-VIFPVBQESA-N
- SMILES： BrC1C=CC(=CC=1)[C@@H]1CNCC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 141
XLogP3: 2.4
Topological Polar Surface Area: 12

(R)-3-(4-Bromophenyl)pyrrolidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A109008710-1g	(R)-3-(4-Bromophenyl)pyrrolidine	1336565-55-9	95%	1g	2,238.00 USD	2021-06-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1606185-1g	(R)-3-(4-bromophenyl)pyrrolidine	1336565-55-9	98%	1g	￥28692.00	2024-08-09

(R)-3-(4-Bromophenyl)pyrrolidine Related Literature

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3. Excited state dynamics in HgAr2: statistical analysis of vibrational state distribution

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4. Ether-soluble hole-transporting polymers based on triphenylamine/phenothiazine moieties with shallow HOMO levels†

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5. Excitation-dependent electron exchange energy and electron transfer dynamics in a series of covalently tethered N,N-bis(4′-tert-butylbiphenyl-4-yl)aniline – [C60] fullerene dyads via varying π-conjugated spacers†

Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on (R)-3-(4-Bromophenyl)pyrrolidine

Introduction to (R)-3-(4-Bromophenyl)pyrrolidine (CAS No: 1336565-55-9)

The compound (R)-3-(4-Bromophenyl)pyrrolidine, with the CAS number 1336565-55-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied due to their potential applications in drug discovery and material science.

Pyrrolidine is a five-membered nitrogen-containing heterocyclic compound, and its derivatives have been extensively explored for their unique chemical properties and biological activities. The presence of the bromine atom at the para position of the phenyl ring in (R)-3-(4-Bromophenyl)pyrrolidine introduces additional electronic effects, making this compound particularly interesting for various research applications.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of compounds like (R)-3-(4-Bromophenyl)pyrrolidine. The (R) configuration at the chiral center imparts specific spatial arrangements that can influence molecular interactions with biological targets, such as enzymes or receptors.

In terms of synthesis, researchers have developed efficient methods to prepare (R)-3-(4-Bromophenyl)pyrrolidine. These methods often involve asymmetric catalysis or enantioselective reactions, ensuring high yields and enantiomeric excess. Such advancements are crucial for scaling up production for preclinical studies.

The application of (R)-3-(4-Bromophenyl)pyrrolidine extends into medicinal chemistry, where it serves as a valuable building block for constructing complex molecules with therapeutic potential. For instance, this compound has been utilized in the development of inhibitors for kinases and other enzyme targets implicated in diseases such as cancer and neurodegenerative disorders.

Moreover, computational studies have provided insights into the molecular dynamics and binding affinities of (R)-3-(4-Bromophenyl)pyrrolidine. These studies employ advanced simulation techniques to predict how the compound interacts with biological systems, aiding in the rational design of more potent drug candidates.

In conclusion, (R)-3-(4-Bromophenyl)pyrrolidine (CAS No: 1336565-55-9) stands out as a key molecule in contemporary chemical research. Its unique structure, stereochemical properties, and versatile applications make it a focal point for scientists aiming to advance drug discovery and chemical innovation.